Cas no 61837-76-1 (Nonanal, 3-(methylthio)-)
Nonanal, 3-(methylthio)- structure
Product Name:Nonanal, 3-(methylthio)-
CAS No:61837-76-1
MF:C10H20OS
MW:188.330202102661
CID:464962
PubChem ID:534442
Update Time:2025-04-19
Nonanal, 3-(methylthio)- Chemical and Physical Properties
Names and Identifiers
-
- Nonanal, 3-(methylthio)-
- 3-methylsulfanylnonanal
- DTXSID90336542
- 61837-76-1
- JSYSQMMAZDDRLW-UHFFFAOYSA-N
- 3-(Methylsulfanyl)nonanal #
-
- Inchi: 1S/C10H20OS/c1-3-4-5-6-7-10(12-2)8-9-11/h9-10H,3-8H2,1-2H3
- InChI Key: JSYSQMMAZDDRLW-UHFFFAOYSA-N
- SMILES: S(C)C(CC=O)CCCCCC
Computed Properties
- Exact Mass: 188.1236
- Monoisotopic Mass: 188.12348643g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 12
- Rotatable Bond Count: 8
- Complexity: 104
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.3
- Topological Polar Surface Area: 42.4Ų
Experimental Properties
- PSA: 17.07
Nonanal, 3-(methylthio)- Related Literature
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Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
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Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
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Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
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Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
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5. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
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